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Compound of Interest

Compound Name: 2-(Methylsulfonyl)benzaldehyde

Cat. No.: B1585285

Introduction

2-(Methylsulfonyl)benzaldehyde is an aromatic aldehyde containing a methylsulfonyl group,
which serves as a valuable building block and intermediate in organic synthesis, particularly
within the pharmaceutical and agrochemical industries. Its unique electronic properties,
imparted by the electron-withdrawing sulfonyl group, make it a versatile reagent in various
chemical transformations. However, its utility in research and development necessitates a
thorough understanding of its associated hazards and the implementation of rigorous safety
protocols to ensure the well-being of laboratory personnel.

This guide provides an in-depth technical overview of the safety, handling, and hazard
information for 2-(Methylsulfonyl)benzaldehyde. Moving beyond a simple recitation of safety
data, this document is structured to provide researchers, scientists, and drug development
professionals with the causal reasoning behind safety protocols, fostering a culture of proactive
risk mitigation. The information herein is synthesized from authoritative safety data sheets and
chemical literature to ensure scientific integrity and trustworthiness.

Section 1: Compound Identification and
Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the foundation
of its safe handling.
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Table 1: Chemical Identity of 2-(Methylsulfonyl)benzaldehyde

Identifier Value Source

2-
(Methylsulfonyl)benzaldehyde

Chemical Name

CAS Number 5395-89-1

Molecular Formula CsHsO3S

Molecular Weight 184.21 g/mol
CS(=0)

Canonical SMILES
(=0)C1=CC=CC=C1C=0

HFOCAQPWSXBFFN-

InChl Ke
Y UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value Source
Physical Form Solid

Flash Point Not applicable

Storage Class 11 - Combustible Solids

Section 2: Hazard Identification and Toxicological
Profile

2-(Methylsulfonyl)benzaldehyde is classified under the Globally Harmonized System (GHS)
and presents specific health hazards that must be managed. The primary route of acute toxicity
is ingestion.

Table 3: GHS Hazard Classification
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Classificati ] Signal Hazard
Category Pictogram Source
on Word Statement
H302:
Acute b, _ _
o Category 4 lralt text  Warning Harmful if [1]
Toxicity, Oral
swallowed

While the primary classification is for acute oral toxicity, analogous compounds with similar
functional groups also exhibit skin and eye irritation. Therefore, it is prudent to handle this
compound as a potential irritant.[2][3]

Toxicological Summary:

o Oral Exposure: The primary hazard is acute toxicity if swallowed.[1] Ingestion can lead to
harmful systemic effects.

 Inhalation: While it is a solid, inhalation of dust or aerosols may be harmful and cause
irritation to the respiratory tract.[4][5]

o Dermal Contact: May be harmful if absorbed through the skin and can cause skin irritation.[4]

[5]

o Eye Contact: Direct contact with the solid or its dust can cause eye irritation.[4][5]

Section 3: Core Safety Protocols and Procedures

A multi-layered approach to safety, combining engineering controls, personal protective
equipment, and standardized workflows, is essential for mitigating the risks associated with 2-
(Methylsulfonyl)benzaldehyde.

Engineering Controls: The First Line of Defense

The primary engineering control for handling this compound is a certified chemical fume hood.
The rationale is twofold: it provides constant airflow to prevent the accumulation of airborne
dust or vapors, protecting the user from inhalation exposure, and it acts as a physical barrier
against splashes or unexpected reactions. Ensure the fume hood has a face velocity
appropriate for handling solid materials to prevent dispersal of the powder.[2][6]
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Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

Selection of appropriate PPE is critical. The choice is not arbitrary but is dictated by the specific
hazards of the compound and the procedure being performed.

PPE Selection Logic for 2-(Methylsulfonyl)benzaldehyde

Body Protection:
Protects skin/clothing Laboratory Coat

Prevents dermal contact e FIEiEsine
Handling Solid Compound Chemical-Resistant Gloves

(e.g., Nitrile)

Eye Protection:
Chemical Splash Goggles

Click to download full resolution via product page

Protects from dust/splash

Caption: PPE selection workflow for handling 2-(Methylsulfonyl)benzaldehyde.

o Eye Protection: Standard safety glasses are insufficient as they do not protect against fine
dust entering from the sides or top.[7] Chemical splash goggles that form a seal around the

eyes are mandatory.[7]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn.[7] It is
crucial to inspect gloves for any signs of degradation or puncture before use and to practice
proper glove removal techniques to avoid contaminating the skin.

» Body Protection: A laboratory coat must be worn and kept fully fastened to protect the skin
and personal clothing from contamination.[6]
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Safe Handling and Operational Workflow

Adherence to a standardized workflow minimizes the risk of exposure and cross-contamination.

Workflow for Weighing and Dissolving

1. Don PPE & Verify
Fume Hood Operation

2. Weigh Compound on
Tared Weigh Paper in Hood

l

3. Carefully Transfer Solid
to Reaction Vessel

l

4. Add Solvent Slowly
to Dissolve Compound

l

5. Decontaminate & Clean
Spatula and Work Area

6. Dispose of Weigh Paper

in Solid Chemical Waste

Click to download full resolution via product page

Caption: Standard operational workflow for handling the solid compound.

Step-by-Step Handling Protocol:
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e Preparation: Before handling the compound, ensure all required PPE is correctly worn. Verify
that the chemical fume hood is operational.[6]

e Weighing: To prevent dispersal of the solid, weigh 2-(methylsulfonyl)benzaldehyde in the
fume hood. Use a tared weigh paper or a weighing boat. Avoid creating dust clouds.[5]

o Transfer: Carefully transfer the weighed solid into the designated reaction vessel using a
clean spatula.

» Dissolution: If preparing a solution, add the solvent slowly to the solid to avoid splashing.

o Decontamination: Immediately after use, decontaminate the spatula and the work surface
within the fume hood.

o Disposal: Dispose of the used weigh paper and any contaminated consumables in the
designated solid chemical waste container.[1]

Storage and Incompatibility

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous
reactions.

» Storage Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-
ventilated area.[3][4] The storage area should be separate from incompatible materials.
Some suppliers recommend storing under an inert gas like nitrogen to protect from moisture
and air.[1][6]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and bases,
as these can lead to vigorous or uncontrolled reactions.[3]

Section 4: Emergency Response and First Aid

Preparedness is key to effectively managing any accidental exposure or release.

Accidental Release Protocol

In the event of a spill, a calm and methodical response is required.
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Spill Response Workflow

Spill Detected

1. Evacuate Immediate Area
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l
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( Sweep Up Material into
a

Labeled Waste Container

:

5. Decontaminate Spill Area
& Report Incident
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Caption: Step-by-step procedure for responding to a chemical spill.

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area of the spill.[5]

o Assess and Protect: Ensure you are wearing the correct PPE before attempting cleanup.[1]
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o Contain: For a solid spill, carefully sweep up the material to avoid creating dust. For a
solution, cover with an inert absorbent material like vermiculite or sand.[2][6]

o Collect: Place the contained material into a clearly labeled, sealed container for hazardous
waste disposal.[1]

o Decontaminate: Clean the spill area thoroughly. Report the incident to the laboratory
supervisor or safety officer.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury from
chemical exposure.

If Swallowed: Do NOT induce vomiting.[4] Rinse the person's mouth with water and
immediately call a poison control center or seek medical attention.[1]

« If Inhaled: Move the affected person to fresh air. If they are not breathing, administer artificial
respiration. Seek medical attention.[1][4]

» On Skin: Immediately wash the affected area with plenty of soap and water. Remove any
contaminated clothing. Consult a physician if irritation develops or persists.[1][4]

» In Eyes: Immediately flush the eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

Fire-Fighting Procedures

Although not highly flammable, 2-(methylsulfonyl)benzaldehyde is a combustible solid.

o Suitable Extinguishing Media: Use a water spray, alcohol-resistant foam, dry chemical
powder, or carbon dioxide to extinguish a fire.[1][4]

» Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides
and sulfur oxides can be generated.[3]
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o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous vapors and combustion products.

[3114]

Section 5: Disposal and Decontamination

All waste containing 2-(methylsulfonyl)benzaldehyde must be treated as hazardous waste.

o Waste Disposal: Dispose of the compound and any contaminated materials in a sealed,
properly labeled hazardous waste container.[1] Follow all local, state, and federal regulations
for chemical waste disposal. Do not dispose of it down the drain.[4]

e Equipment Decontamination: Thoroughly clean all glassware and equipment that has come
into contact with the compound using an appropriate solvent, followed by soap and water.

Conclusion

2-(Methylsulfonyl)benzaldehyde is a compound with significant utility in scientific research,
but its safe use is paramount. The potential for acute oral toxicity and irritation necessitates a
disciplined and informed approach to handling. By integrating robust engineering controls,
consistently using appropriate personal protective equipment, and adhering to established safe
handling and emergency protocols, researchers can effectively mitigate the associated risks.
This guide serves as a foundational resource, but it is the responsibility of every scientist to
apply these principles diligently and foster a laboratory environment where safety is an integral
part of the scientific process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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